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Introduction

Poly(vinyl chloride), commonly known as PVC, is the third most-produced synthetic plastic
polymer globally.[1] It is a high-strength, versatile thermoplastic material valued in research and
pharmaceutical settings for its durability, cost-effectiveness, biocompatibility, and resistance to
many inorganic chemicals, diluted acids, and alkalis.[1][2][3] Common laboratory and medical
applications include flexible tubing, single-use containers, surgical gloves, blood bags,
intravenous (1V) infusion sets, and pharmaceutical blister packaging.[1][2][3][4]

While PVC's properties make it suitable for a wide range of applications, its use in drug
development and research requires careful consideration of two critical phenomena: the
sorption of drug substances onto the PVC matrix and the leaching of chemical additives,
primarily plasticizers, from the polymer into the laboratory or drug solutions.[5][6][7] These
interactions can impact experimental results, drug efficacy, and patient safety.

Key Applications in Research and Drug Development
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o General Laboratory Apparatus: Flexible PVC tubing is a staple for fluid transfer lines in
various experimental setups due to its clarity, flexibility, and low gas permeability.[3] It is also
fabricated into protective sheeting, containers, and disposable vinyl gloves for handling non-
hazardous materials.[1]

o Drug Delivery Systems: Plasticized PVC is extensively used for IV bags and infusion tubing.
[1][2] Its flexibility and transparency are advantageous for administering therapeutic agents.
However, interactions between the drug and the PVC material are a significant concern.

e Pharmaceutical Packaging: Rigid PVC films are standard for creating blister packs for solid
dosage forms like tablets and capsules.[2][4] These films provide a protective barrier against
moisture and oxygen, preserving the stability and shelf life of medications.[2]

Critical Considerations for PVC Use in a Research Context

» Drug Sorption: Many therapeutic agents, particularly those that are lipophilic (fat-soluble),
can be lost from a solution through adsorption (adhering to the surface) or absorption
(diffusing into the polymer matrix) when they come into contact with PVC.[5][8][9] This loss
can reduce the effective dose of a drug delivered in preclinical or clinical studies, leading to
inaccurate data and potentially reduced therapeutic efficacy.[6] Drugs like diazepam,
nitroglycerin, and insulin are known to exhibit significant sorption to PVC.[6][10]

» Plasticizer Leaching: To impart flexibility, PVC is compounded with additives called
plasticizers, which are not chemically bound to the polymer chain.[11][12] The most common
plasticizer, di(2-ethylhexyl) phthalate (DEHP), can migrate or "leach” from the PVC material
into solutions it contacts.[7][12] This is a major concern in drug development and patient
care, as leached plasticizers can contaminate sterile preparations and have been linked to
toxicological effects.[7][13] The rate of leaching is influenced by temperature, contact time,
and the lipophilicity of the solution.[12][14]

Data Presentation

The following tables summarize key quantitative data regarding the performance and
characteristics of PVC in a laboratory setting.

Table 1. Chemical Compatibility of Poly(vinyl chloride) This table provides a general guide to
the resistance of rigid PVC to various chemicals at room temperature over a 48-hour exposure
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period. Plasticized (flexible) PVC may exhibit lower resistance.
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. Compatibility
Chemical Class Reagent Example . Notes
Rating
) ) Can be used at
_ _ Hydrochloric Acid _
Acids (Dilute) A - Excellent concentrations up to
(<37%)

60°C.[15]

Acids (Strong
Oxidizing)

Nitric Acid (>50%)

D - Severe Effect

Hot or concentrated
nitric acid will attack
PVC.[15]

Acids (Organic)

Acetic Acid (>20%)

C - Fair to D - Severe
Effect

Not recommended for
continuous use,
especially at high
concentrations.[16]
[17]

Not attacked by alkalis

Alkalis Sodium Hydroxide A - Excellent at temperatures up to
60°C.[15]
Generally good
A - Excellent to C - resistance, but some
Alcohols Ethanol, Isopropanol ) )
Fair swelling may occur
with ethanol.[16]
) PVC exhibits good
] Vegetable Qils, ]
Fats & Oils ) ) A - Excellent resistance to fats and
Mineral Oll .
oils.[15][18]
) ) Will attack PVC, even
Chlorine (moist), )
Halogens ) D - Severe Effect at low concentrations.
Bromine
[15]
Not recommended for
Solvents (Ketones) Acetone D - Severe Effect

any use.[16][19]

Solvents (Aromatic)

Benzene, Toluene

D - Severe Effect

Causes significant
swelling and

softening.[18]

Solvents (Chlorinated)

Carbon Tetrachloride

D - Severe Effect

Not compatible.[18]
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Rating Key:A=Excellent; B=Good (Minor Effect); C=Fair (Moderate Effect, not for continuous
use); D=Severe Effect (Not Recommended). Data compiled from multiple sources.[15][16][18]
[19] Always test under specific application conditions.

Table 2: Sorption of Selected Drugs to PVC Infusion Sets This table illustrates the percentage
of drug loss due to sorption when infused through PVC tubing compared to other materials.

. Tubing
Drug Concentration Flow Rate ) % Drug Loss
Material

High Sorption

Diazepam 20 mg / 500 mL 1 mL/ min PVC

(up to 20%)[9]
Diazepam 10 mg /100 mL 1 mL/ min Polyolefin (PO) < 10%][8]
Nitroglycerin 50 mg / 250 mL 0.5mL/ min PVC Up to 50%[6][9]

~25% (Sorption

) ) ) decreases at

Nitroglycerin 50 mg / 250 mL 1.0 mL/ min PVvC )

higher flow rates)

[9]

Significant loss
Insulin 501U / 500 mL - PVC (adsorption)[5]

[10]
Paracetamol - - PVC Negligible[5]
Clonazepam - - PVC Up to 50%[10]

Table 3: Leaching of DEHP Plasticizer from PVC Medical Devices This table shows examples
of DEHP leaching from PVC materials into various media.
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PVC Product

Contact Medium

Incubation Time

Amount of DEHP
Leached

~1.1 mg / g of bag

Platelet Bag (PL-146) Bovine Calf Serum 1 Day ]
material[20]
] ~3.3 mg/ g of bag
Platelet Bag (PL-146) Bovine Calf Serum 5 Days )
material[20]
Platelet Bag (PL-146) Normal Saline 5 Days Not detectable[20]

IV Fluid Bags

5% Dextrose

Leaching detected[21]

Enteral Nutrition Sets

Enteral Nutrition

Formula

Leaching detected[21]

Experimental Protocols

Protocol 1: Evaluation of Drug Sorption to PVC Infusion

Tubing

Objective: To quantify the percentage loss of a drug from a solution due to sorption when

passed through a specified length of PVC tubing. This protocol is adapted from established

methodologies.[22][23]

Materials:

PVC infusion tubing (e.g., 1-meter length)

Syringe pump or peristaltic pump

Amber glass collection vials

Glass bottle or container for the drug solution

Non-PVC tubing (e.g., Polyolefin or Polyethylene) as a negative control

Test drug and appropriate solvent/vehicle (e.g., 5% dextrose solution)
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» Validated High-Performance Liquid Chromatography (HPLC) system with a suitable detector
(e.g., UV)

Methodology:
e Solution Preparation:
o Prepare a stock solution of the test drug (e.g., 1 mg/mL in methanol for diazepam).[22]

o Dilute the stock solution to the final, clinically relevant concentration in the chosen vehicle
(e.g., dilute to 100 pg/mL diazepam in 100 mL of 5% dextrose solution).[22] Prepare a
sufficient volume for the entire experiment.

o Take a "time zero" sample directly from the glass bottle to establish the initial
concentration (Co).

o Experimental Setup:
o Cut a precise length (e.g., 1 meter) of the PVC tubing to be tested.

o Connect the tubing to the glass drug reservoir and the infusion pump according to the
manufacturer's instructions.

o Prime the tubing by running the drug solution through it for a brief period to waste,
ensuring the entire line is filled.

o Sample Collection:
o Set the pump to a clinically relevant flow rate (e.g., 1 mL/min for diazepam).[8][22]
o Begin the infusion and start a timer.

o Collect effluent samples (e.g., 1 mL) into amber vials at specified time points (e.g., 5, 30,
60, 120, and 240 minutes).[22]

e Analysis:
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o Analyze the drug concentration of the "time zero" sample and all collected effluent
samples using the validated HPLC method.[22]

o Perform the experiment in triplicate to ensure reproducibility.

» Data Calculation:
o Calculate the percentage of drug delivered at each time point (t) using the formula:
» % Delivered = (Concentration at time t / Initial Concentration Co) * 100
o Calculate the percentage of drug sorbed (lost) at each time point:

= 0 Sorbed = 100 - % Delivered

Protocol 2: Quantification of Leached Plasticizers from
PVC Labware

Objective: To measure the amount of a target plasticizer (e.g., DEHP) that migrates from a PVC
material into a solvent under controlled conditions. This protocol is based on standard migration
testing principles.[14][24]

Materials:

PVC material sample (e.g., a section of tubing, a piece of film)

o Extraction solvent (select based on application, e.g., n-hexane for fatty simulants, 50%
ethanol for alcoholic simulants, or purified water).

o Sealed glass containers with PTFE-lined caps
» Forced convection oven or incubator

» Analytical balance

¢ Volumetric glassware

o Validated analytical system: Gas Chromatography-Mass Spectrometry (GC-MS) or HPLC.
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Methodology:

e Sample Preparation:

o Cut a sample of the PVC material of a known surface area or weight. Ensure clean cuts
and handle with forceps to avoid contamination.

o Weigh the sample accurately using an analytical balance.

o Extraction/Incubation:

[e]

Place the PVC sample into a glass container.

o

Add a precise volume of the pre-heated extraction solvent, ensuring the sample is fully
submerged. The ratio of sample surface area to solvent volume should be standardized
(e.g., 6 dm2 per 1 L of solvent).

[e]

Seal the container tightly.

o

Place the assembly in an oven set to a specified temperature (e.g., 50°C) for a defined
period (e.g., 72 hours) to accelerate migration.[25]

e Sample Analysis:

[¢]

After incubation, cool the container to room temperature.

[¢]

Carefully remove the PVC sample.

[e]

The remaining solvent now contains the leached plasticizer.

(¢]

Prepare a calibration curve using standards of the target plasticizer (e.g., DEHP).

[¢]

Analyze an aliquot of the solvent using a validated GC-MS or HPLC method to determine
the concentration of the leached plasticizer.

o Data Calculation:

o Calculate the total mass of the plasticizer that leached into the solvent.
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o Express the result as the mass of plasticizer leached per unit of PVC sample surface area
(e.g., ug/cm?) or per unit mass of the PVC sample (e.g., 1g/g).

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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